Cas no 2418695-01-7 (tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate
• CAS No: 2418695-01-7
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• MDL: MFCD32679165
• CID: 5668252
• PubChem ID: 154577363
• Update Time: 2025-06-09

tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26862373
• 2418695-01-7
• Tert-butyl N-[(2-chloro-4-hydroxyphenyl)methyl]carbamate
• tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate

• MDL： MFCD32679165
• Inchi： 1S/C12H16ClNO3/c1-12(2,3)17-11(16)14-7-8-4-5-9(15)6-10(8)13/h4-6,15H,7H2,1-3H3,(H,14,16)
• InChI Key： LJTWYSINFADMOJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 257.0818711g/mol
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate

Introduction to tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate (CAS No. 2418695-01-7)

tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate, with the CAS number 2418695-01-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a chlorinated phenyl ring, and a carbamate functional group. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate can be represented as follows: C₁₃H₁₆ClNO₃. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The chlorinated phenyl ring and hydroxyl group contribute to its polarity and potential interactions with biological targets. The carbamate functional group is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific receptors or enzymes.

In recent years, tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate has been studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, including signal transduction, gene regulation, and immune responses. By targeting specific PPIs, this compound could potentially be used to develop novel therapeutic agents for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A recent study published in the Journal of Medicinal Chemistry investigated the binding affinity of tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate to a specific protein involved in cancer cell proliferation. The results showed that the compound exhibited high binding affinity and selectivity, suggesting its potential as a lead molecule for further drug development. Additionally, the study highlighted the importance of the tert-butyl group in enhancing the compound's stability and bioavailability.

The pharmacokinetic properties of tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate have also been evaluated in preclinical studies. These studies demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it showed good oral bioavailability and a reasonable half-life in animal models, which are essential characteristics for a potential drug candidate.

In terms of safety and toxicity, preliminary studies have indicated that tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans. Ongoing clinical trials are currently evaluating its safety and efficacy in treating various diseases.

The synthesis of tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate has been optimized using modern synthetic methods to ensure high yield and purity. One common synthetic route involves the reaction of 2-chloro-4-hydroxybenzaldehyde with tert-butyl carbamate in the presence of a suitable catalyst. This method provides a scalable and cost-effective approach to producing the compound for both research and commercial purposes.

In conclusion, tert-butyl N-(2-chloro-4-hydroxyphenyl)methylcarbamate (CAS No. 2418695-01-7) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical applications.